Cas no 2227900-11-8 ((2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol
• CAS No: 2227900-11-8
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 5992535
• PubChem ID: 165632247
• Update Time: 2025-06-15

(2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol
• 2227900-11-8
• (2R)-2-amino-2-[5-chloro-2-(difluoromethoxy)phenyl]ethan-1-ol
• EN300-1957189

• Inchi： 1S/C9H10ClF2NO2/c10-5-1-2-8(15-9(11)12)6(3-5)7(13)4-14/h1-3,7,9,14H,4,13H2/t7-/m0/s1
• InChI Key： XLTCICMNOZQYSH-ZETCQYMHSA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CO)N)OC(F)F

Computed Properties

• Exact Mass: 237.0368126g/mol
• Monoisotopic Mass: 237.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol

Introduction to (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol (CAS No. 2227900-11-8)

(2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2227900-11-8, represents a promising candidate for further exploration in drug development, particularly in the context of novel therapeutic agents targeting various biological pathways.

The molecular structure of (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol features a chiral center at the 2-position, which is a critical feature for its pharmacological activity. The presence of both an amino group and a difluoromethoxy substituent on the phenyl ring contributes to its complex interactions with biological targets, making it a versatile scaffold for medicinal chemistry innovation.

In recent years, there has been growing interest in the development of small molecules that can modulate biological processes through precise targeting. The structural motifs present in (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol align well with this trend, as they offer the potential for high selectivity and efficacy. Specifically, the combination of a chlorine atom and a difluoromethoxy group has been shown to enhance binding affinity to certain enzymes and receptors, which is a key consideration in drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and immunological disorders. Current research indicates that molecules with similar structural features can interfere with inflammatory pathways by inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX). The chiral center in (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol plays a crucial role in determining its enantiomeric purity, which is essential for achieving the desired therapeutic effects while minimizing side reactions.

Moreover, the compound's ability to cross the blood-brain barrier has been a subject of investigation, as it opens up possibilities for treating central nervous system (CNS) disorders. The fluorine atoms in the molecule contribute to its lipophilicity, facilitating better penetration into neural tissues. This property is particularly relevant in the context of neurodegenerative diseases, where targeted delivery systems are crucial for effective treatment.

The synthesis of (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol presents both challenges and opportunities for chemists. The stereochemistry at the chiral center must be carefully controlled to ensure high enantiomeric excess, which often requires advanced synthetic methodologies such as asymmetric hydrogenation or enzymatic resolution. Recent advancements in catalytic systems have made it possible to achieve these conditions with greater efficiency and scalability.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound exhibit potent anti-inflammatory properties. The mechanism of action likely involves modulation of signal transduction pathways associated with inflammation, such as NF-kB or MAPK cascades. Further investigation is warranted to elucidate the precise interactions between this molecule and its biological targets.

The potential therapeutic applications extend beyond inflammation and immunology. Researchers are exploring its efficacy in treating metabolic disorders, where it may act as an agonist or antagonist at specific receptors involved in glucose homeostasis. The presence of multiple functional groups makes it a rich scaffold for structure-based drug design, allowing chemists to fine-tune its properties for optimal pharmacological outcomes.

The safety profile of (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol is another critical aspect that requires thorough evaluation. While preclinical studies have shown promising results regarding its efficacy, comprehensive toxicological assessments are necessary to ensure its suitability for clinical use. This includes examining potential hepatotoxicity, nephrotoxicity, or other adverse effects that may arise from prolonged exposure.

The role of computational chemistry and molecular modeling has been instrumental in understanding the behavior of this compound. By simulating its interactions with biological targets, researchers can predict binding affinities and optimize its structure for improved potency and selectivity. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In conclusion, (2R)-2-amino-2-5-chloro-2-(difluoromethoxy)phenylethan-1-ol represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs across multiple disease areas.